4-(5-{[(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)imino]methyl}-2-furyl)benzoic acid

• IUPAC Name: 4-[5-[(E)-(4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)iminomethyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C22H17N3O4S/c26-21-19-16-3-1-2-4-18(16)30-20(19)23-12-25(21)24-11-15-9-10-17(29-15)13-5-7-14(8-6-13)22(27)28/h5-12H,1-4H2,(H,27,28)/b24-11+
• InChI Key: XDVBQFQMUZASQM-BHGWPJFGSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN(C3=O)N=CC4=CC=C(O4)C5=CC=C(C=C5)C(=O)O
• Isomeric SMILES: C1CCC2=C(C1)C3=C(S2)N=CN(C3=O)/N=C/C4=CC=C(O4)C5=CC=C(C=C5)C(=O)O
• Molecular Formula: C22H17N3O4S
• Molecular Weight: 419.5 g/mol

Description

4-(5-{[(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)imino]methyl}-2-furyl)benzoic acid is a useful research compound. Its molecular formula is C22H17N3O4S and its molecular weight is 419.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 419.09397721 g/mol and the complexity rating of the compound is 736. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : New derivatives of tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-ones have been synthesized using aza-Wittig reactions, showcasing a method for creating diverse chemical structures (Liu et al., 2006).
• Structural Analysis : The structures of these compounds have been confirmed through various analytical techniques, including IR, NMR, and X-ray diffraction, providing detailed insights into their molecular configurations (Abdalha et al., 2011).

Potential Applications in Medicine

• Dual Inhibitor Properties : Some compounds derived from tetrahydro[1]benzothieno[2,3-d]pyrimidin have been identified as potent dual inhibitors of thymidylate synthase and dihydrofolate reductase, indicating potential applications in cancer treatment (Gangjee et al., 2008).
• Antitumor and Antibacterial Agents : Various derivatives have shown significant activities against human tumor cell lines and bacteria, suggesting their usefulness in developing new therapeutic agents (Hafez et al., 2017).

Chemical Properties and Reactions

• Cyclization Reactions : The base-catalyzed cyclization reactions of these compounds have been studied, offering insights into their chemical behavior and potential for creating complex molecules (Chen & Liu, 2019).
• Microwave Irradiation Methods : The use of microwave irradiation in the synthesis of these derivatives has been explored, demonstrating an efficient approach to their production (Abdalha et al., 2011).